Cas no 951885-46-4 (3-Bromo-4-methoxyphenyl mesylate)
3-Bromo-4-methoxyphenyl mesylate Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-4-methoxyphenyl methanesulfonate
- (3-bromo-4-methoxyphenyl) methanesulfonate
- 3-Bromo-4-methoxyphenyl mesylate
- DTXSID20650102
- MFCD09801034
- BS-23063
- AKOS015852418
- 3-Bromo-4-methoxyphenyl methylsulphonate
- BNB88546
- 951885-46-4
- 3-BROMO-4-METHOXYPHENYLMETHANESULFONATE
-
- Inchi: 1S/C8H9BrO4S/c1-12-8-4-3-6(5-7(8)9)13-14(2,10)11/h3-5H,1-2H3
- InChI Key: OKYUXDVBQAPOJE-UHFFFAOYSA-N
- SMILES: BrC1=C(C=CC(=C1)OS(C)(=O)=O)OC
Computed Properties
- Exact Mass: 279.94000
- Monoisotopic Mass: 279.94049g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 61Ų
Experimental Properties
- PSA: 60.98000
- LogP: 2.87690
3-Bromo-4-methoxyphenyl mesylate Customs Data
- HS CODE:2909499000
- Customs Data:
China Customs Code:
2909499000Overview:
2909499000 Other ether alcohols and their halogenation\sulfonation\Nitrosative or nitrosative derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2909499000. ether-alcohols and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%
3-Bromo-4-methoxyphenyl mesylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019116894-100g |
3-Bromo-4-methoxyphenyl methanesulfonate |
951885-46-4 | 95% | 100g |
$618.12 | 2023-08-31 | |
| Apollo Scientific | OR11998-1g |
3-Bromo-4-methoxyphenyl methylsulphonate |
951885-46-4 | 1g |
£60.00 | 2023-09-01 | ||
| Apollo Scientific | OR11998-5g |
3-Bromo-4-methoxyphenyl methylsulphonate |
951885-46-4 | 5g |
£224.00 | 2023-09-01 | ||
| TRC | B696818-100mg |
3-Bromo-4-methoxyphenyl mesylate |
951885-46-4 | 100mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B696818-250mg |
3-Bromo-4-methoxyphenyl mesylate |
951885-46-4 | 250mg |
$ 75.00 | 2023-04-18 | ||
| TRC | B696818-500mg |
3-Bromo-4-methoxyphenyl mesylate |
951885-46-4 | 500mg |
$ 87.00 | 2023-04-18 | ||
| TRC | B696818-1g |
3-Bromo-4-methoxyphenyl mesylate |
951885-46-4 | 1g |
$ 98.00 | 2023-04-18 | ||
| 1PlusChem | 1P003JIU-1g |
3-Bromo-4-methoxyphenyl methanesulfonate |
951885-46-4 | 96% | 1g |
$50.00 | 2025-02-20 | |
| 1PlusChem | 1P003JIU-25g |
3-Bromo-4-methoxyphenyl methanesulfonate |
951885-46-4 | 96% | 25g |
$283.00 | 2025-02-20 | |
| 1PlusChem | 1P003JIU-5g |
3-Bromo-4-methoxyphenyl methanesulfonate |
951885-46-4 | 96% | 5g |
$105.00 | 2025-02-20 |
3-Bromo-4-methoxyphenyl mesylate Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
Additional information on 3-Bromo-4-methoxyphenyl mesylate
3-Bromo-4-Methoxyphenyl Mesylate (CAS No. 951885-46-4): A Comprehensive Overview of Synthesis, Applications, and Recent Advances
The 3-Bromo-4-methoxyphenyl mesylate, with its Chemical Abstracts Service registry number CAS 951885-46-4, represents a critical intermediate in modern medicinal chemistry and organic synthesis. This compound is a sulfonate ester derivative characterized by a bromine atom at the para position and a methoxy group at the meta position on the phenolic ring. The methanesulfonyl (mesyl) group plays a pivotal role in enhancing reactivity during nucleophilic substitution reactions, making it indispensable for constructing complex molecular architectures. Recent studies highlight its emerging roles in drug discovery pipelines targeting neurodegenerative disorders and oncology applications.
Synthesis methodologies for this compound have evolved significantly over the past decade. Traditional approaches involved bromination of 3-methoxyphenol followed by mesylation using methanesulfonyl chloride under acidic conditions. However, advancements in catalytic systems have enabled greener protocols with improved yields. A groundbreaking study published in the Journal of Medicinal Chemistry (2023) demonstrated that employing palladium-catalyzed cross-coupling strategies reduces reaction times by 60% while minimizing waste production. The optimized synthesis now prioritizes solvent-free conditions and reusable catalysts, aligning with current sustainability trends in chemical manufacturing.
In pharmaceutical research, the compound's unique reactivity profile positions it as a key building block for synthesizing multi-functionalized bioactive molecules. Researchers at Stanford University recently reported its use in generating novel isoquinoline alkaloid analogs exhibiting selective inhibition of histone deacetylases (HDACs). These derivatives demonstrated anti-tumor efficacy in preclinical models without significant off-target effects—a critical advancement for epigenetic therapy development. The bromine substituent facilitates late-stage functionalization through Suzuki-Miyaura coupling reactions, enabling rapid library generation for high-throughput screening campaigns.
Beyond medicinal applications, this compound serves as a versatile reagent in click chemistry frameworks. A 2022 paper in Nature Communications showcased its utility in developing bioorthogonal reactions for live-cell imaging studies. The methoxy group provides steric hindrance that stabilizes transient intermediates during copper-free azide-alkyne cycloadditions, improving reaction specificity by over 70%. This property has spurred investigations into its use as a linker molecule for targeted drug delivery systems combining imaging agents with therapeutic payloads.
The structural characteristics of this compound also enable exploration of supramolecular chemistry principles. Recent work from the Max Planck Institute revealed that self-assembled nanostructures formed from this mesylate exhibit pH-responsive properties ideal for stimuli-sensitive drug release mechanisms. Computational modeling studies further suggest potential applications in creating host-guest systems capable of selectively encapsulating hydrophobic pharmaceuticals—a breakthrough for improving drug solubility profiles without compromising bioactivity.
Ongoing research focuses on leveraging machine learning to predict optimal reaction parameters for this compound's synthesis under varying conditions. A collaborative effort between MIT and Pfizer identified novel solvent combinations using artificial neural networks that enhance enantioselectivity during asymmetric transformations—a critical factor for producing chiral drugs like certain β-lactam antibiotics or kinase inhibitors. These advancements underscore how fundamental understanding of this compound's reactivity continues to drive innovation across multiple disciplines.
In conclusion, the multifaceted utility of 3-Bromo-4-methoxyphenyl mesylate (CAS No. 951885-46-4) exemplifies how synthetic organic chemistry bridges foundational science with translational medicine. Its continued evolution reflects both incremental improvements in synthetic methods and disruptive innovations enabled by interdisciplinary collaboration—positioning it as an enduring cornerstone of modern chemical research and development.
951885-46-4 (3-Bromo-4-methoxyphenyl mesylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)